Ferric sulfate Ferric sulfate Ferric sulfate appears as a yellow crystalline solid or a grayish-white powder. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used for water purification, and as a soil conditioner.
Iron(3+) sulfate is a compound of iron and sulfate in which the ratio of iron(3+) to sulfate ions is 3:2. It has a role as a catalyst, a mordant and an astringent. It is a metal sulfate and an iron molecular entity. It contains an iron(3+).
Brand Name: Vulcanchem
CAS No.: 10028-22-5
VCID: VC0154349
InChI: InChI=1S/2Fe.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3]
Molecular Formula: Fe2O12S3
Molecular Weight: 399.9 g/mol

Ferric sulfate

CAS No.: 10028-22-5

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VCID: VC0154349

Molecular Formula: Fe2O12S3

Molecular Weight: 399.9 g/mol

Ferric sulfate - 10028-22-5

CAS No. 10028-22-5
Product Name Ferric sulfate
Molecular Formula Fe2O12S3
Molecular Weight 399.9 g/mol
IUPAC Name iron(3+);trisulfate
Standard InChI InChI=1S/2Fe.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
Standard InChIKey RUTXIHLAWFEWGM-UHFFFAOYSA-H
SMILES [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3]
Canonical SMILES [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3]
Colorform Grayish-white powder, or rhombic or rhombohedral crystals
Yellow crystals
Density 3.1 at 68 °F (USCG, 1999)
3.097 at 18 °C
Melting Point 480 °C (decomp)
Physical Description Ferric sulfate appears as a yellow crystalline solid or a grayish-white powder. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used for water purification, and as a soil conditioner.
DryPowder; Liquid; PelletsLargeCrystals
Description Ferric sulfate appears as a yellow crystalline solid or a grayish-white powder. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used for water purification, and as a soil conditioner.
Iron(3+) sulfate is a compound of iron and sulfate in which the ratio of iron(3+) to sulfate ions is 3:2. It has a role as a catalyst, a mordant and an astringent. It is a metal sulfate and an iron molecular entity. It contains an iron(3+).
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Shelf Life Hydrolyzed slowly in aqueous solution.
Solubility Slowly sol in water; rapidly sol in the presence of a trace of ferrous sulfate; sparingly sol in alc; practically insol in acetone, ethyl acetate.
Insol in sulfuric acid, ammonia
Synonyms ferric sulfate
ferric sulfate heptahydrate
ferric sulfate hexahydrate
ferric sulfate hydrate
ferric sulfate monohydrate
ferric sulfate nonahydrate
ferric sulfate tetrahydrate
ferric sulfate trihydrate
ferric sulfate, basic
polyferric sulfate
PubChem Compound 24826
Last Modified Nov 11 2021
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